N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide

• IUPAC Name: N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide
• InChI: InChI=1S/C14H17NO3/c1-9-5-6-12(18-9)8-15(4)14(16)13-7-10(2)17-11(13)3/h5-7H,8H2,1-4H3
• InChI Key: MUIITAHOPYEHKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C2=C(OC(=C2)C)C
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide, also known as TAK-915, is a novel small molecule drug that has shown potential as a treatment for cognitive impairment and memory loss associated with Alzheimer's disease and other neurological disorders. TAK-915 is a selective antagonist of the GABAA α5 receptor, which is involved in regulating memory and learning processes in the brain.

Mechanism of Action

N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide selectively targets the GABAA α5 receptor, which is predominantly expressed in the hippocampus, a brain region that plays a critical role in memory and learning processes. By blocking the activity of the GABAA α5 receptor, this compound enhances the activity of other neurotransmitter systems, including glutamate and acetylcholine, which are important for memory and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models and humans. In preclinical studies, this compound has been shown to increase the activity of hippocampal neurons and improve synaptic plasticity, a process that is critical for learning and memory. In humans, this compound has been shown to increase cerebral blood flow to the hippocampus, which is thought to be a mechanism underlying its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide has several advantages for lab experiments, including its high selectivity for the GABAA α5 receptor, which minimizes off-target effects. This compound also has excellent pharmacokinetic properties, including good brain penetration and a long half-life, which make it a suitable candidate for clinical development. However, this compound has some limitations, including its relatively low potency compared to other GABAA α5 receptor antagonists, which may limit its efficacy in certain applications.

Future Directions

There are several future directions for research on N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide, including further preclinical studies to elucidate its mechanism of action and optimize its pharmacological properties. Clinical trials are also needed to determine the safety and efficacy of this compound in larger patient populations, including those with more advanced stages of Alzheimer's disease. Additionally, this compound may have potential applications in other neurological disorders, such as Parkinson's disease and schizophrenia, which warrant further investigation.

Synthesis Methods

The synthesis of N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide involves several steps, including the reaction of 5-methylfuran-2-carboxylic acid with 2,5-dimethylpyrrole to form an intermediate, which is then reacted with N-methyl-N-(tert-butoxycarbonyl)glycine to form the final product. The synthesis process has been optimized to achieve high purity and yield of this compound.

Scientific Research Applications

N,2,5-trimethyl-N-[(5-methylfuran-2-yl)methyl]furan-3-carboxamide has been the subject of extensive scientific research, including preclinical studies in animal models of cognitive impairment and clinical trials in humans. In preclinical studies, this compound has been shown to improve memory and cognitive function in animal models of Alzheimer's disease and other neurological disorders. In clinical trials, this compound has been shown to be safe and well-tolerated, with promising results in improving cognitive function in patients with early-stage Alzheimer's disease.